![molecular formula C4H6O2S B1283193 3-(Methylsulfonyl)-1-propyne CAS No. 111247-76-8](/img/structure/B1283193.png)
3-(Methylsulfonyl)-1-propyne
Overview
Description
3-(Methylsulfonyl)-1-propyne, commonly referred to as 3-MSP, is an organic compound with a molecular formula of C3H6O2S. 3-MSP is an alkyl sulfone, meaning it is an organic compound containing a sulfur atom connected to an oxygen atom and two alkyl groups. 3-MSP has a wide range of applications in the fields of chemistry and biochemistry, and has become increasingly popular in recent years due to its unique properties.
Scientific Research Applications
Photocatalytic Applications
3-(Methylsulfonyl)-1-propyne has been explored in photocatalytic applications. A study by Huang et al. (2018) demonstrated its use in visible-light-induced methylsulfonylation/bicyclization of C(sp3)-tethered 1,7-enynes using a dimethyl sulfoxide (DMSO)/H2O system. This method efficiently synthesized sulfone-containing benzo[a]fluoren-5-ones, showcasing the potential of this compound in organic synthesis through C–S bond cleavage of DMSO (Huang et al., 2018).
Chemical Synthesis and Safety
In chemical synthesis, this compound plays a role in sulfonylation reactions. Tanabe et al. (1995) reported its safe and effective use in the sulfonylation of 2-alkynyl and 2-alkenyl alcohols. This process was notable for its reliability and avoidance of hazardous byproducts, highlighting its importance in large-scale chemical production (Tanabe et al., 1995).
Gas Separation Technology
This compound finds applications in gas separation technology. Li et al. (1996) studied its use in modifying polymeric membranes to enhance the selectivity of CO2 permeation. By integrating this compound derivatives into polymers, they achieved improved gas separation efficiency, particularly for CO2 over N2, which is crucial in environmental and industrial applications (Li et al., 1996).
Photodissociation Studies
The compound has been a subject of interest in photodissociation studies. Harich et al. (2000) investigated the photodissociation dynamics of propyne at 157 nm, providing insights into the complex processes of hydrogen atom elimination and molecular hydrogen elimination. Such studies are significant in understanding the fundamental chemical reactions involving this compound (Harich et al., 2000).
Astrophysical Research
In astrophysics, molecules like propyne, closely related to this compound, are used as gas thermometers in interstellar environments. Andron et al. (2018) explored the emission of such molecules in the envelope of the low-mass protostar IRAS 16293-2422, offering a tool to understand the physical conditions in star-forming regions (Andron et al., 2018).
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Similar compounds, such as indole derivatives, are known to interact with their targets, leading to various changes in the biological system . For instance, some indole derivatives have been reported to inhibit viral replication, reduce inflammation, inhibit cancer cell proliferation, and exhibit antioxidant properties .
Biochemical Pathways
It is known that similar compounds, such as indole derivatives, can affect a wide range of biochemical pathways . These pathways can lead to various downstream effects, including the inhibition of viral replication, reduction of inflammation, inhibition of cancer cell proliferation, and the exhibition of antioxidant properties .
Pharmacokinetics
A study on a similar compound, 3-methylsulphonyl-dde, showed that it was given as a single oral dose and had a rapid decrease in plasma concentrations
Result of Action
Similar compounds, such as indole derivatives, have been reported to have various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-methylsulfonylprop-1-yne | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O2S/c1-3-4-7(2,5)6/h1H,4H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALPBMPMAKKNWNA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CC#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20557844 | |
Record name | 3-(Methanesulfonyl)prop-1-yne | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20557844 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
111247-76-8 | |
Record name | 3-(Methanesulfonyl)prop-1-yne | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20557844 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(methylsulfonyl)prop-1-yne | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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